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These application notes provide a comprehensive overview of protocols for assessing

psychological distress in individuals displaced by disasters. The following sections detail

validated screening tools, data from various disaster scenarios, and a phased assessment

workflow.

Introduction
Disaster evacuees represent a vulnerable population at high risk for significant psychological

distress, including post-traumatic stress disorder (PTSD), depression, and anxiety. Timely and

accurate assessment of their mental health status is crucial for providing appropriate support

and for research aimed at developing effective interventions. This document outlines

standardized protocols and tools to facilitate reliable data collection and analysis in post-

disaster settings.

Data Presentation: Psychological Distress in
Disaster Evacuees
The following tables summarize quantitative data on the prevalence of psychological distress in

evacuees from various types of disasters, as measured by validated assessment tools.

Table 1: Prevalence of Psychological Distress in Natural Disaster Evacuees
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Disaster
Type
(Year)

Populati
on

Assess
ment
Tool

Time
Since
Disaster

Probabl
e PTSD

Probabl
e
Depress
ion

Probabl
e
Anxiety

Citation
(s)

Hurrican

e Harvey

(2017)

Evacuee

s in

heavily

affected

areas

Not

Specified
3 weeks 46% - - [1]

Hurrican

e Katrina

(2005)

Evacuee

s

Not

Specified

12

months
>50%

Majority

of

sample

Majority

of

sample

[2]

2023

Türkiye

Earthqua

ke

529 adult

survivors

in a

container

city

PCL-5,

Hamilton

Depressi

on Scale

4 months 21.4% 15.9% - [3]

2023

Türkiye

Earthqua

kes

1100

survivors
PCL-5 5 months 55.2% - - [4]

1999

Turkey

Earthqua

ke

530

survivors

at

epicenter

Not

Specified

14

months
23%

16%

(comorbi

d with

PTSD)

- [5]

Fort

McMurra

y Wildfire

(2016)

290

primary

care

patients

PCL-5,

PHQ-9,

GAD-7

18

months
13.6% 24.8% 18.0% [1]

Table 2: Prevalence of Psychological Distress in Man-Made Disaster and Conflict Evacuees
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Disaster
Type
(Year)

Populati
on

Assess
ment
Tool

Time
Since
Disaster

Severe
Psychol
ogical
Distress
(K6 ≥
13)

Probabl
e PTSD

Probabl
e
Depress
ion

Citation
(s)

Fukushi

ma

Nuclear

Accident

(2011)

59,807

evacuees

Kessler

K6 Scale
~1 year 14.6% - - [3][6][7]

Fukushi

ma

Nuclear

Accident

(2011)

Evacuee

s

relocated

outside

the

prefectur

e

K6 and

other

Medium-

to long-

term

- 39.0% 16.5% [1]

Armed

Conflict

(Israel)

221

evacuees

Not

Specified

Not

Specified
- -

Higher

than

controls

[8]

War and

Forced

Displace

ment

(General)

Children

and

adolesce

nts

Various
Not

Specified

High

rates

reported

High

rates

reported

High

rates

reported

[9]

Experimental Protocols: Validated Assessment
Tools
The following are detailed protocols for the administration and scoring of commonly used

instruments for assessing psychological distress in disaster evacuees.

Kessler 6-Item Psychological Distress Scale (K6)
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Purpose: The K6 is a brief screening tool for non-specific psychological distress.

Administration:

The scale consists of six questions about how frequently an individual has experienced

symptoms of psychological distress over the past 30 days.

It can be self-administered or administered by an interviewer in person or over the phone.

Respondents rate each item on a 5-point Likert scale:

0 = None of the time

1 = A little of the time

2 = Some of the time

3 = Most of the time

4 = All of the time

Scoring and Interpretation:

Scores for the six items are summed to produce a total score ranging from 0 to 24.

A score of 13 or greater is indicative of a high probability of severe mental illness[3][6][7].

Scores between 8 and 12 may indicate moderate distress.

PTSD Checklist for DSM-5 (PCL-5)
Purpose: The PCL-5 is a 20-item self-report measure that assesses the 20 DSM-5

symptoms of PTSD.

Administration:

The questionnaire asks about how much the individual has been bothered by each

symptom in the past month.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39353081/
https://www.researchgate.net/publication/264092454_A_stepped-care_model_of_post-disaster_child_and_adolescent_mental_health_service_provision
https://www.phoenixaustralia.org/disaster-hub/respond/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It takes approximately 5-10 minutes to complete.

Each item is rated on a 5-point Likert scale from 0 ("Not at all") to 4 ("Extremely").

Scoring and Interpretation:

Total Symptom Severity Score: Sum the scores for all 20 items for a total score of 0-80. A

cutoff score between 31 and 33 is often used to indicate probable PTSD.

DSM-5 Symptom Cluster Severity Scores: Sum the scores for the items within each of the

four DSM-5 symptom clusters (B, C, D, and E).

Provisional PTSD Diagnosis: Treat each item rated as 2 ("Moderately") or higher as an

endorsed symptom. A provisional diagnosis can be made if the individual endorses at

least: 1 B item (questions 1-5), 1 C item (questions 6-7), 2 D items (questions 8-14), and 2

E items (questions 15-20).

Hospital Anxiety and Depression Scale (HADS)
Purpose: The HADS is a 14-item scale designed to assess the presence and severity of

anxiety and depression.

Administration:

The scale is divided into two subscales: Anxiety (HADS-A, 7 items) and Depression

(HADS-D, 7 items).

Respondents rate each item on a 4-point scale (0-3) based on their feelings over the past

week.

Scoring and Interpretation:

Scores for each subscale are summed, resulting in a score of 0-21 for both anxiety and

depression.

0-7: Normal

8-10: Borderline abnormal (mild)
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11-21: Abnormal (moderate to severe)

Impact of Event Scale-6 (IES-6)
Purpose: The IES-6 is a brief, 6-item self-report measure of post-traumatic stress symptoms.

Administration:

Respondents are asked to rate how distressed they have been over the past seven days

by each of the six items.

A 4-point Likert scale is used, though the specific wording of the anchors may vary across

studies.

Scoring and Interpretation:

Scores are summed to produce a total score.

A mean score of 1.09 has been used as a threshold for significant stress.

Mandatory Visualizations
Neurobiological Signaling Pathway of Traumatic Stress
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Tier 1: Universal Support & Psychoeducation

Tier 2: Screening & Monitoring

Tier 3: Comprehensive Assessment

Tier 4: Specialized Treatment

Psychological First Aid (PFA)
- Provide immediate practical and emotional support

- Psychoeducation on common stress reactions

Brief Screening
(e.g., K6, IES-6)

- Identify individuals with elevated distress

For all evacuees

Watchful Waiting & Follow-up
- Monitor symptoms over time

If distress is mild to moderate

Comprehensive Clinical Assessment
(e.g., PCL-5, HADS, clinical interview)

- For those with persistent or severe symptoms

If distress is severe or persistent

If symptoms worsen or persist

Referral to Specialized Care
- Trauma-focused therapy

- Pharmacotherapy

If diagnostic criteria are met

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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